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Compound of Interest

Compound Name: 5-Methylnicotinic acid

CAS No.: 3222-49-9

Cat. No.: B1295713

Get Quote

5-Methylnicotinic acid, also known by its IUPAC name 5-methylpyridine-3-carboxylic acid, is a

derivative of nicotinic acid (Vitamin B3).[1][2][3] While structurally simple, this compound has

emerged as a crucial and versatile intermediate in a multitude of fields, including

pharmaceuticals, agrochemicals, and material science.[1][3][4] Its significance lies in its utility

as a molecular building block, enabling the synthesis of more complex and high-value

molecules.[1] This guide provides a comprehensive technical overview of its history, detailed

synthesis methodologies, and diverse applications, tailored for researchers and professionals

in chemical and drug development.

Core Chemical Identity
To establish a clear baseline, the fundamental properties of 5-Methylnicotinic acid are

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1295713#bc-rfq
https://www.benchchem.com/product/b1295713/docs?utm_src=pdf-body#introduction-a-versatile-pyridine-carboxylic-acid
https://www.chemimpex.com/products/28423
https://pubchem.ncbi.nlm.nih.gov/compound/256208
https://www.jk-sci.com/products/j5328423
https://www.chemimpex.com/products/28423
https://www.jk-sci.com/products/j5328423
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5714690.htm
https://www.chemimpex.com/products/28423
https://www.benchchem.com/product/b1295713/docs?utm_src=pdf-body#introduction-a-versatile-pyridine-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 3222-49-9 [1][2][5]

Molecular Formula C₇H₇NO₂ [1][2][5]

Molecular Weight 137.14 g/mol [1][2][5]

Appearance White to off-white solid/powder [1][4]

Melting Point 210-220 °C [1][4]

Synonyms
5-Methylpyridine-3-carboxylic

acid
[1][6]

The Synthetic Journey: Elucidating the Path to 5-
Methylnicotinic Acid
The history of 5-Methylnicotinic acid is intrinsically linked to the development of its synthetic

routes. While a singular "discovery" event is not prominently documented, its emergence

corresponds with the advancement of selective oxidation techniques for pyridine derivatives.

The primary and most established industrial method involves the oxidation of 3,5-

dimethylpyridine, commonly known as 3,5-lutidine.

Methodology 1: Oxidation of 3,5-Dimethylpyridine with
Potassium Permanganate
This classical approach remains a widely practiced method for producing high-purity 5-
Methylnicotinic acid.[4][5][7] The process leverages the strong oxidizing power of potassium

permanganate (KMnO₄) to convert one of the two methyl groups of 3,5-lutidine into a carboxylic

acid.

Causality of Experimental Design: The core challenge of this synthesis is achieving mono-

oxidation. Using a strong oxidant like KMnO₄ inevitably leads to the over-oxidation of some

starting material, producing the by-product 3,5-pyridinedicarboxylic acid.[7] The entire

downstream process is therefore designed around a crucial insight: the significant difference in

solubility between the desired product and this key by-product at varying pH levels. This

differential solubility is exploited for efficient separation and purification.[7]
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Experimental Protocol: The following protocol is a synthesis of methodologies described in the

literature.[4][5][7]

Reaction Setup: 3,5-lutidine is charged into a reactor containing water as the solvent. The

reaction is typically performed at a controlled temperature, often between 25-35°C.[5][7]

Oxidant Addition: Potassium permanganate is added portion-wise over several hours (e.g.,

4-5 hours) while maintaining the temperature. This controlled addition is critical to manage

the exothermic nature of the reaction and improve selectivity.[5][7]

Reaction & Quenching: The reaction mixture is stirred for an extended period (e.g., 16-20

hours) at a slightly elevated temperature (e.g., 30-45°C) to ensure completion.[5]

By-product Removal (MnO₂): The reaction produces a solid by-product, manganese dioxide

(MnO₂), which is removed by filtration.[5][7]

Purification Step 1 (By-product Precipitation): The pH of the filtrate is adjusted to ~0.5 with a

strong acid like concentrated hydrochloric acid.[7] At this highly acidic pH, the by-product

3,5-pyridinedicarboxylic acid precipitates and is removed by centrifugation or filtration.

Purification Step 2 (Product Precipitation): The pH of the remaining filtrate is then raised to

~3.0.[7] In this pH range, the target compound, 5-Methylnicotinic acid, becomes insoluble

and precipitates, allowing for its collection by centrifugation.

Final Recrystallization: The collected crude product is further purified by recrystallization from

a solvent such as ethanol to achieve high purity (≥99%).[5][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5714690.htm
https://www.chemicalbook.com/synthesis/5-methylnicotinic-acid.htm
https://patents.google.com/patent/CN106699650A/en
https://www.chemicalbook.com/synthesis/5-methylnicotinic-acid.htm
https://patents.google.com/patent/CN106699650A/en
https://www.chemicalbook.com/synthesis/5-methylnicotinic-acid.htm
https://patents.google.com/patent/CN106699650A/en
https://www.chemicalbook.com/synthesis/5-methylnicotinic-acid.htm
https://www.chemicalbook.com/synthesis/5-methylnicotinic-acid.htm
https://patents.google.com/patent/CN106699650A/en
https://patents.google.com/patent/CN106699650A/en
https://patents.google.com/patent/CN106699650A/en
https://www.benchchem.com/product/b1295713/docs?utm_src=pdf-body#introduction-a-versatile-pyridine-carboxylic-acid
https://www.chemicalbook.com/synthesis/5-methylnicotinic-acid.htm
https://patents.google.com/patent/CN106699650A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidation Reaction

Purification Workflow
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Workflow for KMnO₄-mediated synthesis and purification.
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Methodology 2: Oxidation with Hydrogen Peroxide and
Sulfuric Acid
An alternative synthetic route avoids the use of potassium permanganate and the associated

manganese waste. This method employs hydrogen peroxide (H₂O₂) in concentrated sulfuric

acid as the oxidation system.[8][9]

Causality of Experimental Design: This reaction is highly temperature-dependent. At lower

temperatures (90-100°C), the reaction tends to produce 3,5-lutidine-N-oxide. However, it was

discovered that at higher temperatures (110-150°C), the hydrogen peroxide system effectively

oxidizes one of the methyl groups to a carboxylic acid.[8][9] This method's advantage lies in its

operational simplicity and the avoidance of heavy metal oxidants, although it requires handling

highly corrosive media at elevated temperatures. The yield for this process can exceed 60%.[9]

Experimental Protocol:

Reaction Setup: 3,5-lutidine is added to concentrated sulfuric acid, which acts as the solvent

and catalyst.[8][9]

Oxidant Addition: Hydrogen peroxide (e.g., 5-30% concentration) is added dropwise to the

mixture.[9]

Heating: The reaction is heated to 110-150°C (optimally 110-130°C) and held for 5-20 hours.

[9]

Workup: After cooling, the mixture is filtered. The pH of the filtrate is adjusted to 3-4 to

precipitate the 5-Methylnicotinic acid product, which is then collected.[9]

Applications and Industrial Significance
The value of 5-Methylnicotinic acid is defined by its applications as a key intermediate. Its

structure is a versatile scaffold used across several industries.[1]

Pharmaceuticals: This is the most prominent area of application. It serves as a critical

starting material in the synthesis of various active pharmaceutical ingredients (APIs).[1][3] A

notable example is in one of the synthetic routes for Rupatadine, a potent second-generation
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antihistamine used for treating allergic rhinitis.[8][9][10] It is also widely used in research

targeting neurological disorders.[1][3]

Agrochemicals: The compound is used to produce certain pesticides and herbicides,

contributing to crop protection strategies.[1][3]

Derivatives for Cosmetics: The esterified form, Methyl 5-methylnicotinate, is used in skincare

and cosmetic formulations.[11][12] It is recognized for its ability to stimulate skin

microcirculation.[11]

Research and Materials Science: In a laboratory setting, it is used to study metabolic

pathways and enzyme interactions.[1][3] Furthermore, its ability to act as a ligand in

coordination chemistry opens research avenues in catalysis and the development of

advanced materials like polymers and coatings.[1][3]
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Click to download full resolution via product page

Key application pathways for 5-Methylnicotinic acid.

Safety and Handling
According to aggregated GHS information, 5-Methylnicotinic acid is classified as an irritant.[2]

[4] Appropriate personal protective equipment should be used when handling the compound.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Conclusion
From its synthesis via controlled oxidation to its role as a foundational piece in drug and

chemical manufacturing, 5-Methylnicotinic acid stands as a testament to the utility of

functionalized pyridine heterocycles. While not a household name itself, its importance is

underscored by the high-value products it helps create. The ongoing refinement of its

synthesis, aiming for greener and more efficient methods, ensures that 5-Methylnicotinic acid
will remain a relevant and indispensable intermediate for researchers and industry

professionals alike.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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